Cas no 1263365-44-1 (2-(1,3-Dioxolan-2-yl)-1-(2-iodo-phenyl)-ethanone)

• Product Name: 2-(1,3-Dioxolan-2-yl)-1-(2-iodo-phenyl)-ethanone
• CAS No: 1263365-44-1
• MF: C₁₁H₁₁IO₃
• MW: 318.107715845108
• CID: 4692160
• Update Time: 2025-05-19

2-(1,3-Dioxolan-2-yl)-1-(2-iodo-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxolan-2-yl)-1-(2-iodo-phenyl)-ethanone
• 2-(1,3-dioxolan-2-yl)-1-(2-iodophenyl)ethanone
• FCH1726522

• Inchi： 1S/C11H11IO3/c12-9-4-2-1-3-8(9)10(13)7-11-14-5-6-15-11/h1-4,11H,5-7H2
• InChI Key： YRZTZFRRQYQKAO-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CC1OCCO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Topological Polar Surface Area: 35.5

Additional information on 2-(1,3-Dioxolan-2-yl)-1-(2-iodo-phenyl)-ethanone

Compound CAS No. 1263365-44-1: 2-(1,3-Dioxolan-2-yl)-1-(2-iodo-phenyl)-ethanone

The compound with CAS No. 1263365-44-1, commonly referred to as 2-(1,3-dioxolan-2-yl)-1-(2-iodo-phenyl)-ethanone, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a dioxolane ring fused with a phenyl group substituted with an iodine atom, and an ethanone functional group. The combination of these structural elements makes it a valuable molecule for exploring various chemical reactions and applications.

Recent studies have highlighted the potential of 2-(1,3-dioxolan-2-yl)-1-(2-iodo-phenyl)-ethanone in the synthesis of bioactive compounds. Its dioxolane ring provides a rigid framework that can be utilized in the construction of complex molecular architectures. Additionally, the presence of the iodine atom on the phenyl ring introduces electronic effects that can influence reactivity and selectivity in various chemical transformations. This makes the compound an attractive starting material for researchers aiming to develop novel therapeutic agents or advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dioxolane precursor. Researchers have employed various strategies, including the use of cyclic ketones and aldehydes, to construct the dioxolane ring. The introduction of the iodine substituent on the phenyl group is often achieved through nucleophilic aromatic substitution or electrophilic iodination techniques, depending on the specific conditions required for optimal yields.

One of the most promising applications of CAS No. 1263365-44-1 lies in its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern organic synthesis, enabling the construction of biaryl and heteroaryl compounds with high precision. The iodine substituent on the phenyl ring plays a critical role in these reactions, as it serves as a leaving group that facilitates bond formation with other aromatic systems.

Moreover, recent advancements in catalytic asymmetric synthesis have opened new avenues for exploring the stereochemical properties of this compound. By utilizing chiral catalysts, researchers have been able to synthesize enantiomerically enriched derivatives of 2-(1,3-dioxolan-2-yl)-1-(2-iodo-phenyl)-ethanone, which hold potential applications in drug discovery and asymmetric catalysis.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects against certain enzymes associated with neurodegenerative diseases. Its ability to modulate enzyme activity underscores its potential as a lead compound for developing novel therapeutic agents. However, further research is required to fully understand its pharmacokinetic properties and toxicity profile.

The structural versatility of CAS No. 1263365-44-1 also makes it an ideal candidate for exploring supramolecular chemistry and self-assembling systems. By incorporating this compound into supramolecular frameworks, researchers can investigate its role in forming ordered structures with potential applications in nanotechnology and materials science.

In conclusion, 2-(1,3-dioxolan-2-yl)-1-(2-iodo-phenyl)-ethanone (CAS No. 1263365-44-1) is a multifaceted compound that continues to captivate researchers across diverse disciplines. Its unique structure, coupled with its reactivity and biological potential, positions it as a valuable tool for advancing chemical synthesis and drug discovery efforts.